Cas no 1804888-53-6 (2,5-Bis(trifluoromethyl)-4-fluoroaniline)

2,5-Bis(trifluoromethyl)-4-fluoroaniline structure
1804888-53-6 structure
Product Name:2,5-Bis(trifluoromethyl)-4-fluoroaniline
CAS No:1804888-53-6
MF:C8H4F7N
MW:247.112886428833
CID:4706452
Update Time:2023-08-15

2,5-Bis(trifluoromethyl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(trifluoromethyl)-4-fluoroaniline
    • Inchi: 1S/C8H4F7N/c9-5-1-4(8(13,14)15)6(16)2-3(5)7(10,11)12/h1-2H,16H2
    • InChI Key: BIWVEZKGUXOATR-UHFFFAOYSA-N
    • SMILES: FC1=CC(C(F)(F)F)=C(C=C1C(F)(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Topological Polar Surface Area: 26
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.